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Compound of Interest

Compound Name: IPR-803

Cat. No.: B15587776

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of IPR-803, a
potent uPAR-uPA protein-protein interaction (PPI) inhibitor. Given that a specific Safety Data
Sheet (SDS) is not readily available for this research compound, the following procedures are
based on best practices for handling potent, powdered small molecule inhibitors in a laboratory
setting.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling IPR-803 to ensure the
appropriate level of personal protection. The following table summarizes recommended PPE
for various laboratory activities.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-
purifying respirator (PAPR) or
a properly fitted N95 respirator
within a chemical fume hood.
[1][2]- Disposable solid-front
lab coat with tight-fitting cuffs.
[3]- Double gloves (e.g.,
nitrile).[1][3][4]- Safety goggles

or a face shield.[1]

High risk of aerosolization and
inhalation of potent powders.
Full respiratory and eye
protection is critical. Double-
gloving provides an additional

barrier against contamination.

[3]4]

Solution Preparation

- Chemical fume hood or other
ventilated enclosure.[5]- Lab
coat.[6]- Safety glasses with
side shields or chemical splash
goggles.[6]- Single pair of
chemical-resistant gloves (e.g.,
nitrile).[6]

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills remains.
Engineering controls are the

primary means of protection.

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-
Appropriate chemical-resistant

gloves.

Focus on preventing skin and
eye exposure. The specific
procedure will dictate the

required level of containment.

Operational Plan: Step-by-Step Handling Workflow

The following diagram outlines the essential steps for the safe handling of IPR-803, from

preparation to disposal.
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Workflow for Safe Handling of IPR-803
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Safe handling workflow for IPR-803.
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Disposal Plan

Proper disposal of IPR-803 and any contaminated materials is crucial to prevent environmental

contamination and accidental exposure. As the hazardous waste profile of IPR-803 is not fully

characterized, it should be handled as hazardous waste.

Waste Type

Disposal Procedure

Unused IPR-803 Powder

- Collect in its original container or a clearly
labeled, sealed container.- Label as "Hazardous
Waste" with the chemical name and CAS
number (892243-35-5).[7][8]

Contaminated Labware (e.g., vials, pipette tips)

- Collect in a designated, puncture-resistant,
and sealed container.- Label as "Hazardous
Waste" with the name of the compound.

Contaminated PPE (e.g., gloves, lab coat)

- Carefully doff to avoid self-contamination.-
Place in a sealed bag or container labeled as

hazardous waste.

Aqueous Solutions

- The disposal of non-hazardous liquid waste
may in some cases be permissible down the
drain with approval from institutional
environmental health and safety (EHS) officials.
[9][10] However, given the potent nature of IPR-
803, it is recommended to treat all solutions as
hazardous waste.

All waste must be disposed of through your institution's hazardous waste management

program.

Emergency Procedures: Chemical Spills

In the event of a chemical spill, immediate and appropriate action is necessary to mitigate risks.

For Minor Spills (small quantity, contained):

o Alert personnel in the immediate area.
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o Contain the spill using appropriate absorbent materials.
o Wear appropriate PPE, including double gloves, a lab coat, and eye protection.

o Clean the area from the outside in, using a mild detergent and water after absorbing the
material.

o Collect all cleanup materials in a sealed container and label it as hazardous waste.
e Report the incident to your laboratory supervisor.

For Major Spills (large quantity, uncontained, or outside of a fume hood):

Evacuate the immediate area.

Alert others and activate the emergency alarm if necessary.

Contact your institution's emergency response team or EHS department immediately.

Provide them with the name of the chemical (IPR-803) and any other relevant information.

Do not attempt to clean up a major spill without proper training and equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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